Cas no 1346598-17-1 (Ethyl Propionylacetate-d3)
Ethyl Propionylacetate-d3 Chemical and Physical Properties
Names and Identifiers
-
- Ethyl Propionylacetate-d3
-
- Inchi: 1S/C7H12O3/c1-3-6(8)5-7(9)10-4-2/h3-5H2,1-2H3
- InChI Key: UDRCONFHWYGWFI-UHFFFAOYSA-N
- SMILES: C(C)C(=O)CC(=O)OCC
Ethyl Propionylacetate-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E925397-1mg |
Ethyl Propionylacetate-d3 |
1346598-17-1 | 1mg |
$ 201.00 | 2023-09-07 | ||
| TRC | E925397-5mg |
Ethyl Propionylacetate-d3 |
1346598-17-1 | 5mg |
$ 936.00 | 2023-09-07 | ||
| TRC | E925397-10mg |
Ethyl Propionylacetate-d3 |
1346598-17-1 | 10mg |
$ 1610.00 | 2023-09-07 |
Ethyl Propionylacetate-d3 Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Ethyl Propionylacetate-d3
Ethyl Propionylacetate-d3 (CAS No. 1346598-17-1): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research
Ethyl Propionylacetate-d3 (CAS No. 1346598-17-1) is a deuterated derivative of ethyl propionylacetate, a compound that has gained significant attention in the fields of chemical and pharmaceutical research. This deuterated form, characterized by the substitution of three hydrogen atoms with deuterium, offers unique advantages in various applications, including analytical chemistry, drug metabolism studies, and the development of stable isotope-labeled standards.
The chemical structure of Ethyl Propionylacetate-d3 consists of an ethyl ester group attached to a propionylacetate moiety, with the deuterium atoms strategically placed to enhance its stability and reduce metabolic degradation. This structural modification makes it an ideal candidate for use in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, where the presence of deuterium can significantly improve the resolution and accuracy of analytical measurements.
In recent years, the application of deuterated compounds like Ethyl Propionylacetate-d3 has expanded beyond traditional analytical methods. Researchers have explored its potential in drug metabolism studies, where it serves as a valuable tool for understanding the metabolic pathways of various pharmaceutical compounds. By using deuterated analogs, scientists can track the fate of drugs in biological systems more accurately, leading to improved drug design and development processes.
One notable area where Ethyl Propionylacetate-d3 has shown promise is in the study of cytochrome P450 enzymes. These enzymes play a crucial role in the metabolism of many drugs and xenobiotics. By incorporating deuterium into the molecular structure, researchers can gain insights into the specific interactions between drugs and these enzymes, which is essential for optimizing drug efficacy and minimizing adverse effects.
Furthermore, Ethyl Propionylacetate-d3 has been utilized in the development of stable isotope-labeled standards for quantitative analysis. In mass spectrometry, these standards provide a reliable reference point for calibrating instruments and ensuring the accuracy of analytical results. This is particularly important in clinical settings where precise quantification of drug levels is critical for patient care.
The stability and low reactivity of Ethyl Propionylacetate-d3 make it an excellent choice for long-term storage and use in various experimental conditions. Its physical properties, such as solubility and volatility, have been well-characterized, making it easy to handle and integrate into different research protocols.
In addition to its applications in analytical chemistry and drug metabolism studies, Ethyl Propionylacetate-d3 has also found use in synthetic chemistry. The deuterium atoms can serve as markers for tracing reaction pathways and understanding reaction mechanisms. This information is invaluable for developing new synthetic methods and optimizing existing ones.
The growing interest in deuterated compounds like Ethyl Propionylacetate-d3 reflects a broader trend in chemical and pharmaceutical research towards more precise and controlled methodologies. As researchers continue to explore new applications and refine existing techniques, the demand for high-quality deuterated compounds is expected to increase.
In conclusion, Ethyl Propionylacetate-d3 (CAS No. 1346598-17-1) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique properties make it an indispensable tool for advancing our understanding of complex biological systems and developing more effective therapeutic agents. As research in this area continues to evolve, the importance of compounds like Ethyl Propionylacetate-d3 will only grow.
1346598-17-1 (Ethyl Propionylacetate-d3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)